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Compound of Interest

Compound Name: O-tert-Butyl-L-tyrosine

Cat. No.: B099354 Get Quote

For researchers, scientists, and professionals in drug development, meticulous adherence to

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of O-tert-Butyl-L-tyrosine, ensuring the protection of both

laboratory personnel and the environment.

Essential Safety and Handling Information
While O-tert-Butyl-L-tyrosine is not classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), standard laboratory

safety practices should always be observed.[1][2] Personal protective equipment (PPE),

including safety goggles with side shields, gloves, and a lab coat, should be worn when

handling this compound.[3] In the event of a spill, the area should be controlled and the

material carefully collected to prevent dust from becoming airborne.

Step-by-Step Disposal Protocol
The proper disposal of O-tert-Butyl-L-tyrosine and its associated waste is a critical

component of laboratory safety. The following step-by-step instructions are designed to provide

clear guidance.

1. Waste Segregation and Collection:

Solid Waste:
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Collect any unused or expired solid O-tert-Butyl-L-tyrosine in its original container or a

clearly labeled, sealed waste bag.

Contaminated disposables such as weigh boats, gloves, and wipes should also be placed

in this designated solid waste container.

Aqueous/Liquid Waste:

Collect all aqueous solutions containing O-tert-Butyl-L-tyrosine in a designated aqueous

hazardous waste container.

Contaminated Labware:

Disposable Labware: Items such as pipette tips and plastic tubes that have come into

contact with the compound should be disposed of in the solid waste container.

Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as

liquid chemical waste. Following decontamination, the glassware can be washed

according to standard laboratory procedures.

2. Container Management:

Obtain designated and properly labeled chemical waste containers from your institution's

Environmental Health and Safety (EHS) department.

Ensure all waste containers are securely sealed and stored in a designated secondary

containment area, away from incompatible materials.

3. Final Disposal:

All waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[2][4]

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste.
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Quantitative Data Summary
For quick reference, the following table summarizes key properties of O-tert-Butyl-L-tyrosine.

Property Value

Molecular Formula C13H19NO3

Molecular Weight 237.29 g/mol [1]

Melting Point 238-243 °C (lit.)[3][5][6][7]

Appearance White to off-white solid/powder to crystal[2][7]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[5][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of O-tert-
Butyl-L-tyrosine.
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Caption: Decision workflow for the proper disposal of O-tert-Butyl-L-tyrosine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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